(1-Isocyanatopropyl)benzene

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 1-isocyanatopropylbenzene
• InChI: InChI=1S/C10H11NO/c1-2-10(11-8-12)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3
• InChI Key: XGPXXSJFZSZULR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)N=C=O

Description

(1-Isocyanatopropyl)benzene, also known as (S)-(-)-1-Phenylpropyl isocyanate (IUPAC name: [(1S)-1-isocyanatopropyl]benzene), is an organo-isocyanate compound with the molecular formula C₁₀H₁₁NO and a molecular weight of 161.204 g/mol . Its structure comprises a benzene ring attached to a propyl chain terminating in a reactive isocyanate (-N=C=O) group. This compound is chiral, exhibiting an optical rotation of -38.5° (c=1, Chloroform) , which is critical for applications in asymmetric synthesis.

The isocyanate group enables nucleophilic reactions with amines, alcohols, or thiols, forming ureas, carbamates, or thiocarbamates, respectively. It is widely used in synthesizing bioactive molecules, such as antimicrobial agents , and as a building block in polymer chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Properties

The table below compares (1-Isocyanatopropyl)benzene with key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Substituent Position	Key Characteristics	Biological Activity
(1-Isocyanatopropyl)benzene	C₁₀H₁₁NO	161.204	Isocyanate	Benzene at C1 of propyl	Chiral center, optical activity	Gram-positive antimicrobial
2-Isopropylphenyl isocyanate	C₁₀H₁₁NO	161.204	Isocyanate	Benzene at C2 (isopropyl)	Steric hindrance from ortho-substituent	Not reported
Phenyl isocyanate	C₇H₅NO	119.12	Isocyanate	Directly on benzene	High volatility, planar structure	Limited bioactivity
(1-Isothiocyanatobutyl)benzene	C₁₁H₁₃NS	191.29	Isothiocyanate	Benzene at C1 of butyl	Thio group lowers electrophilicity	Unreported

Key Observations:

Chirality and Reactivity: (1-Isocyanatopropyl)benzene's chiral propyl chain distinguishes it from non-chiral analogs like phenyl isocyanate. This property is crucial for enantioselective synthesis .

Substituent Effects: 2-Isopropylphenyl isocyanate has an isopropyl group at the benzene ring's ortho position, creating steric hindrance that may reduce reaction rates compared to (1-Isocyanatopropyl)benzene . Phenyl isocyanate lacks alkyl chains, making it more volatile but less soluble in non-polar solvents.

Functional Group Variation :

• The isothiocyanate group in (1-isothiocyanatobutyl)benzene is less electrophilic than isocyanate, altering its reactivity with nucleophiles .